Nuclear pore complex protein Nup98 315-360
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Nuclear pore complex protein Nup98 (315-360) is the 315-360 fragment part of the nuclear pore complex (NPC) protein.
Scientific Research Applications
Role in Oncogenic Processes
Nuclear pore complex proteins (nucleoporins) like Nup98 are integral in regulating nucleocytoplasmic transport across the nuclear membrane. Alterations in NUP genes are linked to various diseases, including cancer. Recent advancements highlight the oncogenic role of nucleoporins in non-hematological malignancies, such as skin, breast, lung, prostate, and colon cancers. Nup98 and others like Nup53, Nup88, Nup160, and Nup214 modulate crucial cellular pathways involved in tumorigenesis, DNA damage response, resistance to apoptosis, and chemotherapy. This positions nucleoporins as potential novel biomarkers and therapeutic targets in treating human tumors (Roy & Narayan, 2019).
Impact on Nuclear Structure and Function
Drugs and biological agents can significantly impact nuclear processes like replication and transcription by affecting the nuclear structure, often revealing structural and functional aspects not otherwise apparent. The nuclear pore complex-lamina of the nuclear matrix is seen as a primary structural element during interphase, crucial for most nuclear processes. Perturbations in the nuclear structure induced by various compounds underscore the validity of the nuclear matrix concept. These perturbations often exhibit uniformity in pattern due to the nuclear matrix, shedding light on the overall functional organization of the nucleus (Brasch, 1990).
Implications in Nucleocytoplasmic Transport Pathways
Nup98 is part of the nuclear pore complex involved in the import and export of proteins and RNAs, mediated by the Importin-β family proteins. These proteins, integral to nucleocytoplasmic transport, are linked to specific cargoes, underlining the regulation and biological significance of these transport pathways. Alterations in the transport pathways can induce changes in cellular physiological states, emphasizing the importance of understanding the regulation and biological functions of these pathways (Kimura & Imamoto, 2014).
Relation with Antioxidant System and Cancer Therapy
Nuclear protein 1 (NUPR1), a part of the nuclear pore complex, is implicated in regulating the antioxidant system. It's activated in cellular stress and exhibits high expression in cancer cells. NUPR1 maintains cancer cell metabolism, conferring resistance to chemotherapeutic agents by regulating mitochondrial function and various antioxidant genes. Understanding the role of NUPR1 in the antioxidant system and its regulation can lead to more effective cancer therapy strategies (Huang, Santofimia-Castaño, & Iovanna, 2021).
properties
Molecular Formula |
C₁₉₀H₂₈₈N₅₀O₆₄S |
---|---|
Molecular Weight |
4328.68 |
sequence |
One Letter Code: Ac-MGLFGVTQASQPGGLFGTATNTSTGTAFGTGTGLFGQTNTGFGAV |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.